Cas no 954003-69-1 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• CAS No: 954003-69-1
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 6542938
• PubChem ID: 16892959
• Update Time: 2025-07-15

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(2-phenylmorpholino)ethyl)oxalamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide
• AKOS024491028
• 954003-69-1
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(2-phenylmorpholin-4-yl)ethyl]oxamide
• F5024-0026
• VU0630204-1

• Inchi： 1S/C22H25N3O5/c26-21(22(27)24-17-6-7-18-19(14-17)30-13-12-29-18)23-8-9-25-10-11-28-20(15-25)16-4-2-1-3-5-16/h1-7,14,20H,8-13,15H2,(H,23,26)(H,24,27)
• InChI Key： RGPALYCNCSSDSP-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C(NC2C=CC3=C(C=2)OCCO3)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 411.17942091g/mol
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.1Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide (CAS No. 954003-69-1)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide (CAS No. 954003-69-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines elements of benzodioxine and morpholine moieties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide is characterized by its dual amide functionalities and the presence of a phenyl group within the morpholine ring. These structural features contribute to its potential pharmacological properties, including its ability to interact with specific biological targets. Recent studies have highlighted the compound's potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for a wide range of diseases.

In the context of medicinal chemistry, the design and synthesis of compounds like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide are driven by the need to develop more effective and selective drugs. The benzodioxine moiety is known for its ability to enhance the lipophilicity and bioavailability of molecules, while the morpholine ring provides additional flexibility and binding affinity. These properties make the compound an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have facilitated the detailed analysis of the molecular dynamics and binding interactions of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide. Molecular docking studies have shown that the compound can effectively bind to specific GPCRs, such as the serotonin receptor 5-HT_1A. This binding interaction is crucial for modulating neurotransmitter release and has implications for treating conditions such as anxiety disorders and depression.

Beyond its potential as a GPCR modulator, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the benzodioxine ring through a cyclization reaction and the subsequent coupling with the morpholine-containing amine. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical testing.

In preclinical studies, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide has shown promising results in animal models of various diseases. For instance, it has been found to reduce anxiety-like behaviors in rodent models when administered at low doses. Additionally, its anti-inflammatory effects have been validated in in vivo models of inflammation, where it demonstrated significant reductions in tissue damage and inflammation markers.

The safety profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(2 phenylmorpholin 4 yl)ethylethanediamide is another critical aspect being evaluated in ongoing research. Preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further long-term safety assessments are necessary to ensure its suitability for human use.

In conclusion, N-(2,3-dihydro 1 4 benzodioxin 6 yl)-N' 2 (2 phenylimorpholin 4 yl)ethylethanediamide (CAS No 954003 69 1) represents a promising molecule with diverse therapeutic potential. Its unique structural features and pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting GPCRs and inflammatory diseases. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for improving patient outcomes in various medical conditions.